Cas no 1429232-50-7 (2,6-dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one)

• Product Name: 2,6-dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one
• CAS No: 1429232-50-7
• MF: C₉H₅Br₂FO
• MW: 307.941804647446
• CID: 4599246
• Update Time: 2025-10-29

2,6-dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 2,6-dibromo-4-fluoro-2,3-dihydro-
• 2,6-dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C9H5Br2FO/c10-4-1-6-5(8(12)2-4)3-7(11)9(6)13/h1-2,7H,3H2
• InChI Key： IISRTLBDGSVZKJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(F)=CC(Br)=C2)CC1Br

Additional information on 2,6-dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one

Research Briefing on 2,6-Dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one (CAS: 1429232-50-7): Recent Advances and Applications

2,6-Dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one (CAS: 1429232-50-7) is a fluorinated indanone derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique halogen-substituted structure, has been explored for its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its role in modulating specific biological pathways, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 2,6-dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one in the development of novel bromodomain and extra-terminal (BET) inhibitors. The study demonstrated that the bromo-fluoro substitution pattern on the indanone scaffold significantly enhanced the binding affinity of the resulting inhibitors to BET proteins, which are critical targets in oncology and inflammatory diseases. The compound's ability to serve as a versatile building block was further validated through structure-activity relationship (SAR) studies, underscoring its importance in drug design.

Another notable application of 2,6-dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one was reported in a 2024 ACS Chemical Biology article, where it was utilized as a precursor for the synthesis of fluorescent probes targeting reactive oxygen species (ROS) in cellular environments. The fluorinated indanone core was found to improve the photostability and selectivity of the probes, enabling real-time monitoring of oxidative stress in live cells. This advancement has significant implications for understanding the role of ROS in neurodegenerative diseases and cancer progression.

From a synthetic chemistry perspective, recent advancements in the preparation of 2,6-dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one have focused on optimizing yield and purity. A 2023 Organic Process Research & Development paper detailed a scalable, one-pot synthesis method that reduced the use of hazardous reagents and improved overall efficiency. This methodological improvement is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 2,6-dibromo-4-fluoro-2,3-dihydro-1H-inden-1-one (CAS: 1429232-50-7) continues to emerge as a valuable tool in chemical biology and drug discovery. Its applications span from kinase inhibitor development to fluorescent probe synthesis, driven by its unique structural features and versatility. Future research is likely to explore its potential in additional therapeutic areas, such as infectious diseases and metabolic disorders, further solidifying its role in modern medicinal chemistry.